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Compound of Interest

Compound Name: 3-(4-Chlorophenoxy)azetidine

CAS No.: 753445-45-3

Cat. No.: B1322565 Get Quote

Executive Summary
3-(4-Chlorophenoxy)azetidine (CAS: 753445-45-3 for free base; CAS: 490021-97-1 for HCl

salt) is a high-value heterocyclic building block used in drug discovery to modulate lipophilicity

and metabolic stability. Unlike standard secondary amines, the azetidine ring possesses

significant ring strain (~25 kcal/mol), imparting unique reactivity and stability challenges.

This guide standardizes the handling of this compound, moving beyond generic safety data

sheets (SDS) to address the specific risks associated with strained nitrogen heterocycles and

halogenated aromatics. The protocols below prioritize the Hydrochloride salt form, as it is the

industry-standard for solid-state storage.

Physicochemical & Hazard Profile
The following data consolidates properties for the hydrochloride salt, the most common

commercial form.

Table 1: Critical Substance Data
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Property Specification

Chemical Name 3-(4-Chlorophenoxy)azetidine Hydrochloride

CAS Number
490021-97-1 (HCl Salt) / 753445-45-3 (Free

Base)

Molecular Formula C₉H₁₀ClNO[1][2] · HCl

Molecular Weight 220.09 g/mol (Salt)

Physical State White to off-white crystalline solid

Solubility
Soluble in Water, DMSO, Methanol; Sparingly

soluble in DCM (salt form)

Ring Strain
~25.2 kcal/mol (Susceptible to nucleophilic ring

opening)

Hazard Identification (GHS Classification)
Signal Word: WARNING[3][4][5]

H302: Harmful if swallowed.[5][6][7]

H315: Causes skin irritation.[6][8]

H319: Causes serious eye irritation.[6][8]

H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure).[3]

Risk Management & Engineering Controls
Effective control relies on containment.[9][10] The primary risk is not acute lethality, but rather

cumulative irritation and the potential for sensitization common to reactive amines.

Containment Strategy
Primary Barrier: All weighing and transfer operations must occur within a certified Chemical

Fume Hood operating at a face velocity of 0.5 m/s (100 fpm).
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Static Control: As a dry micronized powder, the HCl salt can be static-active. Use an ionizing

bar or antistatic gun during weighing to prevent dispersal.

Inert Atmosphere: While the salt is air-stable, the free base (if generated) is sensitive to CO₂

and moisture. All reactions generating the free base must be conducted under Nitrogen or

Argon.

Personal Protective Equipment (PPE) Matrix
Protection Zone Recommended Equipment Rationale

Hand Protection Double Nitrile (0.11mm min)

Standard nitrile provides

>480m protection against solid

contact. If dissolved in

DCM/THF, use Silver Shield

laminates as under-gloves.

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient

due to the fine particulate

nature of the salt which can

bypass side-shields.

Respiratory N95 / P100 (if outside hood)

Only required if engineering

controls (fume hood) fail or

during spill cleanup.

Body Lab Coat (Cotton/Poly)

Standard protection; Tyvek

sleeves recommended for

scale-up (>10g).

Experimental Protocols & Handling
Storage and Stability

Temperature: Store at 2–8°C (Refrigerated).

Environment: Hygroscopic. Store in a tightly sealed container with a desiccant pack.

Shelf Life: Re-test purity (NMR/LCMS) every 12 months. Degradation often manifests as

ring-opened amino-alcohols or hydrolysis of the ether linkage.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow: Free Base Liberation
Context: Most reactions (e.g., amide coupling, SNAr) require the nucleophilic free amine.

Liberating the free base in situ is safer than isolating it.

Suspension: Suspend the 3-(4-Chlorophenoxy)azetidine HCl in the reaction solvent (e.g.,

DMF, DCM).

Neutralization: Add a non-nucleophilic base (e.g., DIPEA or TEA) at 3.0 equivalents.

Note: Avoid strong inorganic bases (NaOH) in protic solvents at high heat, as this may

trigger ether hydrolysis or ring opening.

Verification: The suspension should clear as the lipophilic free base forms (if using DCM).

Visual Workflow: Handling Lifecycle

Critical Control Points

Receipt & Log
(CAS 490021-97-1)

Storage
(2-8°C, Desiccated)

 QC Check Weighing
(Fume Hood, Antistatic)

 Equilibrate to RT Reaction / Synthesis
(In-situ Neutralization)

 Dissolve immediately Disposal
(Halogenated Organic)

 Quench & Segregate

Click to download full resolution via product page

Figure 1: Lifecycle management of azetidine salts from receipt to disposal.

Emergency Response Protocols
Spill Management Logic
Scenario: Spillage of solid powder inside or outside the fume hood.

Evacuate: Clear the immediate area of non-essential personnel.

PPE Upgrade: Don double nitrile gloves and N95 respirator.

Containment: Cover spill with wet paper towels (to prevent dust generation).
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Cleanup:

Solid: Scoop into a wide-mouth jar.

Residue: Wipe surface with 10% dilute acetic acid (to solubilize and neutralize remaining

amine traces), followed by water.

Disposal: Label as "Hazardous Waste: Toxic Solid (Amine Salt)."

Exposure First Aid[11]
Eye Contact: Immediately flush with water for 15 minutes.[11][12] Hold eyelids open. The

mechanical irritation of crystals combined with chemical acidity (HCl salt) can cause corneal

damage.

Skin Contact: Wash with soap and water.[11][12] Do not use alcohol/solvents, as they may

enhance transdermal absorption of the lipophilic free base.

Decision Tree: Emergency Response

Exposure / Incident

Identify Type

Eye Contact Skin Contact Inhalation

Flush 15min
(Eyewash Station)

Soap & Water
(No Solvents)

Fresh Air
Supportive Care

Seek Medical Attention
(Bring SDS)
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Figure 2: Immediate response logic for personnel exposure.

Disposal Considerations
Do not dispose of via sink or general trash.

Waste Stream: Halogenated Organic Waste (due to the chlorophenyl group).

Neutralization: If disposing of unreacted stock, dissolve in a combustible solvent and

incinerate via a licensed hazardous waste contractor.

Container: Triple rinse containers with methanol before disposal; treat rinsate as hazardous

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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